N~2~-methyl-N~2~-(2-naphthylsulfonyl)-N~1~-4H-1,2,4-triazol-4-ylglycinamide

• IUPAC Name: 2-[methyl(naphthalen-2-ylsulfonyl)amino]-N-(1,2,4-triazol-4-yl)acetamide
• InChI: InChI=1S/C15H15N5O3S/c1-19(9-15(21)18-20-10-16-17-11-20)24(22,23)14-7-6-12-4-2-3-5-13(12)8-14/h2-8,10-11H,9H2,1H3,(H,18,21)
• InChI Key: IRIKLWXOEHLCLK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NN1C=NN=C1)S(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C15H15N5O3S
• Molecular Weight: 345.4 g/mol

Description

N~2~-methyl-N~2~-(2-naphthylsulfonyl)-N~1~-4H-1,2,4-triazol-4-ylglycinamide, also known as MNTG, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MNTG is a triazole-based compound that has been synthesized and studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N~2~-methyl-N~2~-(2-naphthylsulfonyl)-N~1~-4H-1,2,4-triazol-4-ylglycinamide is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells and inhibit the production of pro-inflammatory cytokines. This compound has also been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N~2~-methyl-N~2~-(2-naphthylsulfonyl)-N~1~-4H-1,2,4-triazol-4-ylglycinamide in lab experiments is its potential therapeutic applications in cancer research and inflammation. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N~2~-methyl-N~2~-(2-naphthylsulfonyl)-N~1~-4H-1,2,4-triazol-4-ylglycinamide. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the exploration of this compound's potential therapeutic applications in other areas, such as neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of N~2~-methyl-N~2~-(2-naphthylsulfonyl)-N~1~-4H-1,2,4-triazol-4-ylglycinamide involves the reaction of 2-naphthylsulfonyl chloride with N~2~-methyl-N~2~-hydroxyethylamine to produce N~2~-methyl-N~2~-(2-naphthylsulfonyl)-N~1~-hydroxyethylamine. This intermediate is then reacted with 4H-1,2,4-triazole-4-glycine to produce this compound.

Scientific Research Applications

N~2~-methyl-N~2~-(2-naphthylsulfonyl)-N~1~-4H-1,2,4-triazol-4-ylglycinamide has been studied for its potential therapeutic applications in various scientific research areas. One of the most promising applications of this compound is in cancer research. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. This compound has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.